![molecular formula C25H19ClN4O2 B6456450 N-(2-chlorophenyl)-2-{8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}acetamide CAS No. 2548981-32-2](/img/structure/B6456450.png)
N-(2-chlorophenyl)-2-{8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}acetamide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of multiple aromatic rings (phenyl and pyrazoloquinolin), which could contribute to its stability and potentially its reactivity. The presence of the methoxy group could also influence its chemical behavior .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of various functional groups could allow for a variety of reactions, such as substitutions or additions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl and methoxy groups could impact its solubility, while the aromatic rings could contribute to its stability .Scientific Research Applications
Energetic Materials and Propellants
The compound’s bis-tetrazole structure suggests potential as an energetic material. Tetrazoles, including this compound, exhibit high density, heats of formation, and oxygen balance compared to carbocyclic counterparts. Researchers can explore its use in propellants, explosives, and pyrotechnics due to its favorable energetic properties .
Anti-Cancer Potential
Molecular docking studies revealed that N-(2-chlorophenyl)-2-{8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}acetamide interacts strongly with caspase-3, TP53, and NF-KAPPA-B proteins. These interactions suggest its potential as a therapeutic agent against cancer. Further validation through in vitro and in vivo studies is warranted .
Antiviral Agents
Given the compound’s unique structure, it’s worth investigating its antiviral properties. Tetrazoles have shown promise in inhibiting viral enzymes. Researchers could explore its potential as an anti-HIV or antiviral agent .
Antibacterial and Antifungal Activity
Quinoline derivatives often exhibit antibacterial and antifungal properties. Considering the compound’s quinolin-2-one moiety, it may be worthwhile to assess its efficacy against bacterial and fungal pathogens .
Thermophysical Properties
Researchers can evaluate the thermophysical properties of N-(2-chlorophenyl)acetamide using critically evaluated data. Understanding its heat capacity, enthalpy, and phase transitions is essential for practical applications .
Anti-Tubercular Activity
While not directly studied for this compound, its structural features align with potential anti-tubercular activity. Researchers could explore its effects against Mycobacterium tuberculosis H37Ra or related strains .
Mechanism of Action
Future Directions
Future research on this compound could involve further exploration of its synthesis, as well as investigation of its chemical properties and potential biological activities. This could include studies on its interaction with various biological targets, its potential therapeutic uses, and its safety profile .
properties
IUPAC Name |
N-(2-chlorophenyl)-2-(8-methoxy-3-phenylpyrazolo[4,3-c]quinolin-1-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19ClN4O2/c1-32-17-11-12-21-18(13-17)25-19(14-27-21)24(16-7-3-2-4-8-16)29-30(25)15-23(31)28-22-10-6-5-9-20(22)26/h2-14H,15H2,1H3,(H,28,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYZRUPBBJZFIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C3C(=CN=C2C=C1)C(=NN3CC(=O)NC4=CC=CC=C4Cl)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(1-benzyl-5-oxopyrrolidin-3-yl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-4-yl]-N-(4-fluorophenyl)acetamide](/img/structure/B6456372.png)
![2-(3,4-dimethoxyphenyl)-4-{[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6456373.png)
![3-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-[(naphthalen-1-yl)methyl]urea](/img/structure/B6456382.png)
![3-{2-[(cyclopropylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one](/img/structure/B6456391.png)
![(1R,9R,17R)-6-chloro-15-methyl-17-(pyrrolidine-1-sulfonyl)-2-oxa-15-azatetracyclo[7.5.3.0^{1,10}.0^{3,8}]heptadeca-3,5,7-trien-16-one](/img/structure/B6456398.png)
![2,4-dibenzyl-N-(butan-2-yl)-1,5-dioxo-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B6456405.png)
![3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-8-methoxy-2H-chromen-2-one](/img/structure/B6456409.png)
![2-(3,4-dimethoxyphenyl)-4-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6456421.png)
![2-(5-chloro-2-methylphenyl)-4-{[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione](/img/structure/B6456422.png)
![1-({3-[(2-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl}methyl)-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione](/img/structure/B6456437.png)
![2-{3-[(2,4-dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide](/img/structure/B6456440.png)
![3-{2-[(cyclopropylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-8-methoxy-2H-chromen-2-one](/img/structure/B6456442.png)
![1-({3-[3-methoxy-4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione](/img/structure/B6456456.png)
![2-{8-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinolin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide](/img/structure/B6456464.png)